Cas no 57858-33-0 (Propane, 1,1,3-trichloro-2,2-dimethoxy-)

• Product Name: Propane, 1,1,3-trichloro-2,2-dimethoxy-
• CAS No: 57858-33-0
• MF: C₅H₉Cl₃O₂
• MW: 207.482759237289
• CID: 343941
• PubChem ID: 71443924
• Update Time: 2025-04-19

Propane, 1,1,3-trichloro-2,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1,3-trichloro-2,2-dimethoxy-
• 1,1,3-trichloro-2,2-dimethoxypropane
• 57858-33-0
• DTXSID20852725

• Inchi： 1S/C5H9Cl3O2/c1-9-5(3-6,10-2)4(7)8/h4H,3H2,1-2H3
• InChI Key： XKXMAJOVTLUKHL-UHFFFAOYSA-N
• SMILES： ClC(C(CCl)(OC)OC)Cl

Computed Properties

• Exact Mass: 205.96697
• Monoisotopic Mass: 205.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46